Cas no 4656-86-4 (3H,4H,7H-imidazo4,5-d1,2,3triazin-4-one)

3H,4H,7H-imidazo4,5-d1,2,3triazin-4-one Properties

Names and Identifiers

• 4H-Imidazo[4,5-d]-1,2,3-triazin-4-one,3,7-dihydro-
• 2-Azahypoxanthine
• 1,5-Dihydro-4H-imidazo[4,5-d]-1,2,3-triazin-4-one
• 2,3-dihydroimidazo[4,5-d]triazin-4-one
• 2-Azahypoxanthine SodiuM Salt
• Dacarbazine impurity A
• 3,7-Dihydro-4H-imidazo[4,5-d]-1,2,3-triazin-4-one
• NSC 22419
• 3H,4H,7H-imidazo4,5-d1,2,3triazin-4-one
• 1,5-Dihydro-4H-imidazo(4,5-d)-1,2,3-triazin-4-one
• Q27289957
• MFCD19216826
• 3,7-dihydro-4H-imidazo[4,5-d][1,2,3]triazin-4-one
• AKOS006349707
• EINECS 225-096-3
• 3,7-dihydro-imidazo[4,5-e][1,2,3]triazin-4-one
• 3,7-Dihydro-4H-imidazo[4,5-d]-1,2,3-triazin-4-one Sodium Salt
• 4H-IMIDAZO(4,5-D)-1,2,3-TRIAZIN-4-ONE, 3,7-DIHYDRO-
• Z1203731027
• FT-0662365
• 3,7-DIHYDRO-4H-IMIDAZO(4,5-D)-1,2,3-TRIAZIN-4-ONE
• 3H-Imidazo[4,5-d][1,2,3]triazin-4(7H)-one
• GS-0021
• TGZ8A8PWEX
• NSC-22419
• 7H-Imidazo[4,5-d][1,2,3]triazin-4-ol
• imidazo-[4,5-d]-v-triazin-4(3h)-one
• 3,5-dihydroimidazo[4,5-d]triazin-4-one
• 4H-Imidazo(4,5-d)-1,2,3-triazin-4-one, 1,5-dihydro-
• CHEBI:210526
• 4H-Imidazo(4,5-d)-v-triazin-4-one, 3,7-dihydro-
• CS-0037139
• NS00047985
• DACARBAZINE IMPURITY A [EP IMPURITY]
• EN300-208225
• 4656-86-4
• 4H-Imidazo[4, 3,7-dihydro-
• 4H-Imidazo[4,5-d]-1,2,3-triazin-4-one, 1,5-dihydro-
• AKOS028108945
• TEMOZOLOMIDE IMPURITY E [EP IMPURITY]
• SCHEMBL2473003
• NSC22419
• TEMOZOLOMIDE IMPURITY, 2-AZAHYPOXANTHINE- [USP IMPURITY]
• 3,7-dihydroimidazo[4,5-d][1,2,3]triazin-4-one
• AC-30425
• 4H-Imidazo[4,2,3-triazin-4-one, 1,5-dihydro-
• 3H,4H,7H-imidazo[4,5-d][1,2,3]triazin-4-one
• SY124591
• UNII-TGZ8A8PWEX
• DTXSID00963606
• 4A,5-DIHYDRO-4H-IMIDAZO(4,5-D)(1,2,3)TRIAZIN-4-ONE
• DACARBAZINE IMPURITY A (EP IMPURITY)
• 3,5-dihydroimidazo(4,5-d)triazin-4-one
• DB-225982
• BTERLCQQBYXVIN-UHFFFAOYSA-N
• TEMOZOLOMIDE IMPURITY, 2-AZAHYPOXANTHINE-(USP IMPURITY)
• 4H-Imidazo(4,5-d)-v-triazin-4-one, 3,7-dihydro-(8CI)
• 4H-Imidazo(4,5-d)-1,2,3-triazin-4-one, 1,5-dihydro-(9CI)
• TEMOZOLOMIDE IMPURITY E (EP IMPURITY)
• TEMOZOLOMIDE IMPURITY, 2-AZAHYPOXANTHINE-[USP IMPURITY]
• +Expand

• MDL： MFCD19216826
• InChIKey： BTERLCQQBYXVIN-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H3N5O/c10-4-2-3(6-1-5-2)7-9-8-4/h1H,(H2,5,6,7,8,10)
• SMILES： C1=NC2=C(C(=O)NN=N2)N1

Computed Properties

• Exact Mass: 137.03400
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 137.03375974g/mol
• Heavy Atom Count: 10
• Complexity: 190
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.2
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• LogP: -0.95880
• PSA: 87.32000

3H,4H,7H-imidazo4,5-d1,2,3triazin-4-one Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：Store at recommended temperature
• Signal Word：warning

3H,4H,7H-imidazo4,5-d1,2,3triazin-4-one Customs Data

• HS CODE：2933990090
• Customs Data：

  China Customs Code:

  2933990090

  Overview:

  2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%